Cas no 2172291-81-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid
• CAS No: 2172291-81-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5865767
• PubChem ID: 165549360
• Update Time: 2025-08-04

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid
• EN300-1481458
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid
• 2172291-81-3

• Inchi： 1S/C28H34N2O5/c1-3-12-28(26(32)33)13-15-30(16-14-28)25(31)17-19(2)29-27(34)35-18-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,19,24H,3,12-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： IDEYJLLWNARMOH-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid (CAS No. 2172291-81-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid (CAS No. 2172291-81-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-Pro-OH, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid is characterized by a central piperidine ring, a propyl substituent, and an Fmoc group attached to the amino functionality. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to other amino acids or resin-bound peptides. The carboxylic acid moiety at the C4 position of the piperidine ring provides a reactive site for further functionalization, making it a versatile building block in the synthesis of complex peptides and peptidomimetics.

In recent years, there has been a growing interest in the use of Fmoc derivatives like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid for the development of novel therapeutic agents. One of the key applications of this compound is in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability, bioavailability, and reduced immunogenicity. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc derivatives in the synthesis of peptidomimetics targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in signal transduction and are involved in numerous physiological processes. The researchers demonstrated that Fmoc derivatives like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid could be effectively used to synthesize peptidomimetics with high affinity and selectivity for specific GPCRs. This work has opened up new avenues for the development of targeted therapies for diseases such as Parkinson's disease and schizophrenia.

Another area where 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid has shown potential is in the field of drug delivery. Peptides and peptidomimetics often suffer from poor stability and rapid degradation in biological environments, which can limit their therapeutic efficacy. By incorporating Fmoc derivatives into the design of these molecules, researchers have been able to enhance their stability and improve their pharmacokinetic properties. A recent study published in Bioconjugate Chemistry demonstrated that Fmoc derivatives could be used to create self-assembling peptide nanofibers that could serve as drug carriers for targeted delivery to specific tissues or cells.

The synthetic route for 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling with a propyl-substituted piperidine derivative. The final step involves deprotection to reveal the carboxylic acid functionality. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to optimize these reactions and improve efficiency.

In conclusion, 1-3-{(9H-fluoren-9-yloxycarbonylamino)butanoyl}-4-propyl-piperidinecarboxylic acid (CAS No. 2172291-81-3) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an ideal building block for the synthesis of complex peptides and peptidomimetics with potential therapeutic applications. Ongoing research continues to explore new ways to leverage this compound for the development of innovative drugs and drug delivery systems.